Cas no 63364-15-8 (2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-)

63364-15-8 structure
Product Name:2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
CAS No:63364-15-8
Molecular Formula:C8H14N2
Molecular Weight:138.210161685944
CID:959941
PubChem ID:12434518
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Properties
Names and Identifiers
-
- 2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
- AKOS006350935
- 63364-15-8
- DB-323773
- OEVYDWMZOGZKIJ-UHFFFAOYSA-N
-
- InChIKey: OEVYDWMZOGZKIJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H14N2/c1-6(2)8(5-9)10-7(3)4/h7,10H,1-4H3
- SMILES: CC(C)NC(=C(C)C)C#N
Computed Properties
- Exact Mass: 138.115698455g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 138.115698455g/mol
- Heavy Atom Count: 10
- Complexity: 177
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 35.8Ų
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Related Literature
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Ayaka Matsuzaki,Takahiro Masuko,Jun-ichi Kikuchi Dalton Trans., 2013,42, 6410-6416
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Evgeniia E. Ondar,Alexander Yu. Kostyukovich,Julia V. Burykina,Alexey S. Galushko,Valentine P. Ananikov Catal. Sci. Technol., 2023,13, 6022-6040
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Philip C. Andrews,William J. Gee,Peter C. Junk,Harald Krautscheid,Jonathan G. MacLellan Chem. Commun., 2010,46, 5948-5950
-
V. Vaikuntanathan,D. Sivakumar Soft Matter, 2014,10, 2991-3002
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Santidan Biswas,Victor V. Yashin,Anna C. Balazs Soft Matter, 2020,16, 5120-5131
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Y. Sun,N. Cramer Chem. Sci., 2018,9, 2981-2985
63364-15-8 (2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-) Related Products
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- 3430-21-5(5-Bromo-3-methylpyridin-2-amine)
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- 104-52-9(1-Chloro-3-phenylpropane)
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- 94-50-8(Octyl benzoate)
- 4068-78-4(Methyl 5-chloro-2-hydroxybenzoate)
- 2490-97-3(Aceglutamide)
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